Cas no 18680-27-8 ((+)-Pinanediol)

(+)-Pinanediol structure

Product Name:(+)-Pinanediol

CAS No:18680-27-8

Molecular Formula:C₁₀H₁₈O₂

Molecular Weight:170.25

MDL:MFCD00077851

CID:51117

PubChem ID:10219606

(+)-Pinanediol Properties

Names and Identifiers

- (1S,2S,3R,5S)-2,3-Pinanediol
- (+)-2-Hydroxyisopinocampheol
- (1S,2S,3R,5S)-2,6,6-Trimethylbicyclo[3.1.1]heptane-2,3-diol
- 1s,2s,3R,5s(+)Pinanediol
- (1S,2S,3R,5S)-(+)-Pinanediol
- 2,3-Pinanediol
- (1S,2S,3R,5S)-(+)-2,3-Pinanediol
- (1S,2S,3R,5S)-(+)-2,
- 1S,2S,3R,5S (+)-2,3-Pinanediol
- (+)-Pinanediol
- 2,6,6-Trimethylbicyclo[3.1.1]heptane-2,3-diol-, [1S-(1α,2α,3α,5α)]-
- Bicyclo[3.1.1]heptane-2,3-diol, 2,6,6-trimethyl-, (1S,2S,3R,5S)-
- cis-2,3-Pinanediol
- (1S-(1alpha,2alpha,3alpha,5alpha))-2,6,6-Trimethylbicyclo[3.1.1]heptane-2,3-diol
- (+)-pinanendiol
- cis-2,3-Pinandiol
- (+)-2,3-Pinanediol
- (1S,2S,3R,5S)-(+)-2
- (1S,2S,3R,5S)-(+)-Pinanediol 99%
- (1S,2S,3R,5S)-Pinanediol,99%e.e.
- +Expand
- MDL： MFCD00077851
- InChIKey： MOILFCKRQFQVFS-OORONAJNSA-N
- Inchi： 1S/C10H18O2/c1-9(2)6-4-7(9)10(3,12)8(11)5-6/h6-8,11-12H,4-5H2,1-3H3/t6-,7-,8+,10-/m0/s1
- SMILES： [C@H]12C([C@H](C[C@H]([C@@]1(C)O)O)C2)(C)C
- BRN： 1853590

Computed Properties

Exact Mass: 170.13074
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 170.131
Heavy Atom Count: 12
Complexity: 212
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.1
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 40.5A^2

Experimental Properties

LogP: 1.16430
PSA: 40.46
Refractive Index: 1.4494 (estimate)
Boiling Point: 239.9°C (rough estimate)
Melting Point: 55.0 to 59.0 deg-C
Flash Point: Fahrenheit: >235.4 ° f
Celsius: >113 ° c
Color/Form: White to Yellow Solid
Solubility: Not available
Specific Rotation: 8.5 º (c=6.5, toluene)
Optical Activity: [α]20/D +8.5°, c = 6.5 in toluene
Density: 0.9409 (rough estimate)

(+)-Pinanediol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003844-1g	(1S,2S,3R,5S)-(+)-2,3-Pinanediol	18680-27-8	97%	1g	$8.00	2024-06-17
A2B Chem LLC	AB49684-1g	(1S,2S,3R,5S)-(+)-2,3-Pinanediol	18680-27-8	97%	1g	$7.00	2024-04-20
abcr	AB352500-5 g	(1S,2S,3R,5S)-2,3-Pinanediol, 98%; .	18680-27-8	98%	5g	€72.60	2023-06-20
Ambeed	A148975-1g	(1S,2S,3R,5S)-2,6,6-Trimethylbicyclo[3.1.1]heptane-2,3-diol	18680-27-8	97%	1g	$9.0	2024-07-21
Apollo Scientific	OR52059-5g	(1S,2S,3R,5S)-(+)-2,6,6-Trimethylbicyclo[3.1.1]heptane-2,3-diol	18680-27-8	97%	5g	£40.00	2024-08-03
AstaTech	CX1160-5/G	(1S,2S,3R,5S)-(+)-PINANEDIOL	18680-27-8	98%	5g	$28	2023-09-15
Cooke Chemical	A7264912-250MG	(1S,2S,3R,5S)-(+)-Pinanediol	18680-27-8	99%	250mg	RMB 23.20	2023-09-07
Crysdot LLC	CD50000073-500g	(1S,2S,3R,5S)-2,6,6-Trimethylbicyclo[3.1.1]heptane-2,3-diol	18680-27-8	97%	500g	$554	2024-07-18
Enamine	EN300-303828-0.05g	(1S,2S,3R,5S)-2,6,6-trimethylbicyclo[3.1.1]heptane-2,3-diol	18680-27-8	95%	0.05g	$19.0	2023-09-05
MedChemExpress	HY-20074-25g	(+)-Pinanediol	18680-27-8		25g	￥190	2023-08-31

(+)-Pinanediol Suppliers

HU BEI HONG XIN RUI YU JING XI HUA GONG Co., Ltd.

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(CAS:18680-27-8)

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LAI BO （ SHANG HAI ） SHENG HUA Technology Co., Ltd.

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Shanghai Aladdin Biochemical Technology Co., Ltd

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Shanghai Acmec Biochemical Co.,Ltd

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(CAS:18680-27-8)

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

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(CAS:18680-27-8)

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(+)-Pinanediol Related Literature

1. Synthesis and properties of 1-(3′-dihydroxyboryl-2′,3′-dideoxyribosyl)pyrimidines

Byung Ju Kim,Jinhua Zhang,Shenglan Tan,Donald S. Matteson,William H. Prusoff,Yung-Chi Cheng Org. Biomol. Chem. 2012 10 9349
2. Transfer and control of molecular chirality in the 1?:?2 host–guest supramolecular complex consisting of Mg(ii)bisporphyrin and chiral diols: the effect of H-bonding on the rationalization of chirality

Sk. Asif Ikbal,Sanfaori Brahma,Sankar Prasad Rath Chem. Commun. 2014 50 14037
3. A solid-phase approach for the synthesis of α-aminoboronic acid peptides

Blake E. Daniels,Craig E. Stivala RSC Adv. 2018 8 3343
4. Sensitive and selective ratiometric fluorescent detection of monosaccharides in aqueous solutions at physiological pH using self-assembled peptides with different aromatic side chains

Lok Nath Neupane,Pramod Kumar Mehta,Keun-Hyeung Lee New J. Chem. 2017 41 2593
5. Studies on a catalytic version of the Matteson asymmetric homologation reaction

Keith Smith,Basil A. Saleh,Mohammed B. Alshammari,Gamal A. El-Hiti,Mark C. Elliott Org. Biomol. Chem. 2021 19 4279
6. Combining high pressure and catalysis: pinacol- or catecholborane hydroboration of functionalized olefins

Sylvie Colin,Lucile Vaysse-Ludot,Jean-Pierre Lecouvé,Jacques Maddaluno J. Chem. Soc. Perkin Trans. 1 2000 4505
7. Crystal structures of 2-(N,N-dimethylaminoalkyl)ferroceneboronic acids and their diol derivatives. The quest for a B–N intramolecular bond in the solid state

Jens Chr. Norrild,Inger S?tofte J. Chem. Soc. Perkin Trans. 2 2001 727
8. A highly enantioselective Darzens reaction between diazoacetamides and aldehydes catalyzed by a (+)-pinanediol–Ti(OiPr)4 system

Gang Liu,Daming Zhang,Jian Li,Guangyang Xu,Jiangtao Sun Org. Biomol. Chem. 2013 11 900
9. Synthesis of cyclic α-pinane carbonate – a potential monomer for bio-based polymers

Valentine C. Eze,Abdul Rehman,Manthan Patel,Sajjad Ahmad,Adam P. Harvey RSC Adv. 2022 12 17454
10. Acid-amplifying polymers: synthesis, characterization, and application to environmentally stable chemical amplification positive (ESCAP) resists

K. Arimitsu,M. Yonekura,M. Furutani RSC Adv. 2015 5 80311

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